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Compound of Interest

Compound Name: WM-3835

Cat. No.: B15607445

Essential Safety and Handling Guide for WM-
3835

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of WM-3835, a potent and specific HBO1 (KAT7/MYSTZ2) inhibitor. The following
procedural guidance is designed to ensure the safe and effective use of this compound in a
laboratory setting.

Personal Protective Equipment (PPE)

Due to the potent biological activity of WM-3835, a comprehensive approach to personal
protection is critical. The following table summarizes the recommended PPE for handling this
compound in both solid and solution forms.
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Area of Protection

Required PPE

Specifications and Use
Cases

Hand Protection

Double Nitrile Gloves

Wear two pairs of nitrile gloves
at all times when handling the
solid compound or its
solutions. Change gloves

immediately if contaminated.

Eye Protection

Safety Glasses with Side
Shields or Goggles

Must be worn to protect
against splashes or airborne
particles when handling
solutions or the powdered form

of the compound.

Respiratory Protection

N95 or higher-rated respirator

Recommended when handling
the solid/powdered form to
prevent inhalation. A properly

fitted respirator is essential.

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn and buttoned
to protect skin and personal

clothing from contamination.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is crucial to minimize exposure and ensure

experimental integrity. The following diagram outlines the key steps for the safe handling of

WM-3835 from receipt to disposal.
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Safe Handling Workflow for WM-3835
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Caption: A logical workflow for the safe handling of WM-3835.

Disposal Plan

Proper disposal of WM-3835 and all contaminated materials is imperative to prevent

environmental contamination and accidental exposure.
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Disposal Plan for WM-3835 Waste
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Caption: A clear plan for the segregation and disposal of WM-3835 waste.

Mechanism of Action: HBO1 Signaling Pathway

WM-3835 is a potent inhibitor of Histone Acetyltransferase Binding to ORC1 (HBO1), also
known as KAT7 or MYST?2. It functions by binding to the acetyl-CoA binding site of HBO1.[1]
This inhibition prevents the acetylation of histones, particularly H3K14, leading to downstream
effects on gene expression and cellular processes.
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WM-3835 Inhibition of the HBO1 Signaling Pathway
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Caption: The inhibitory effect of WM-3835 on the HBOL1 signaling pathway.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

o Pre-weighing Preparation: Before opening the vial, centrifuge it briefly to ensure all the solid
material is at the bottom.
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e Weighing: In a chemical fume hood, carefully weigh the desired amount of WM-3835 solid.

e Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM
concentration. For example, to prepare a 10 mM solution from 1 mg of WM-3835 (Molecular
Weight: 400.4 g/mol ), you would add 249.7 puL of DMSO.

 Solubilization: Vortex the solution until the solid is completely dissolved. Gentle warming may
be applied if necessary.

o Storage: Store the stock solution at -20°C or -80°C in tightly sealed, light-protected aliquots
to avoid repeated freeze-thaw cycles.[1]

Note: WM-3835 is also soluble in ethanol.

By adhering to these safety protocols and operational procedures, researchers can safely and
effectively utilize WM-3835 in their experiments, contributing to a secure and productive
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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